Cas no 1260864-21-8 (5-Methoxypicolinohydrazide)

• Product name: 5-Methoxypicolinohydrazide
• CAS No: 1260864-21-8
• MF: C₇H₉N₃O₂
• MW: 167.16526
• CID: 1037040
• PubChem ID: 55282182

5-Methoxypicolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypicolinohydrazide
• 5-methoxypyridine-2-carbohydrazide
• SCHEMBL17595614
• SY362650
• SB86614
• MFCD16293405
• 1260864-21-8
• DB-296252
• DTXSID40717403
• AKOS006342668

• Inchi： InChI=1S/C7H9N3O2/c1-12-5-2-3-6(9-4-5)7(11)10-8/h2-4H,8H2,1H3,(H,10,11)
• InChI Key： XULZYUMMNXXBLC-UHFFFAOYSA-N
• SMILES： COC1=CN=C(C=C1)C(=O)NN

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-Methoxypicolinohydrazide

Comprehensive Overview of 5-Methoxypicolinohydrazide (CAS No. 1260864-21-8): Properties, Applications, and Research Insights

5-Methoxypicolinohydrazide (CAS No. 1260864-21-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This hydrazide derivative, featuring a methoxy-substituted picoline backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₉N₃O₂, highlights its potential for forming stable complexes and participating in condensation reactions, making it valuable for designing novel bioactive molecules.

Recent studies emphasize the role of 5-Methoxypicolinohydrazide in developing small-molecule inhibitors and chelation therapies. Researchers are exploring its applications in modulating enzymatic activity, particularly in metabolic disorders and oxidative stress-related pathways. The compound’s electron-rich pyridine ring enhances its binding affinity to metal ions, a property leveraged in catalysis and material science. With the growing demand for sustainable chemistry solutions, this compound aligns with trends favoring green synthesis and atom-efficient reactions.

From an industrial perspective, CAS 1260864-21-8 is pivotal in optimizing high-yield synthetic routes. Its compatibility with microwave-assisted and flow chemistry techniques addresses the need for time-efficient manufacturing. Analytical data, including NMR and HPLC purity profiles, confirm its suitability for GMP-grade production. As the pharmaceutical sector shifts toward personalized medicine, derivatives of 5-Methoxypicolinohydrazide are being investigated for targeted drug delivery systems.

Environmental and safety assessments of 5-Methoxypicolinohydrazide reveal low ecotoxicity, aligning with REACH compliance standards. Its biodegradability and minimal bioaccumulation potential make it a candidate for eco-friendly agrochemicals. Innovations such as nanocarrier formulations incorporating this compound are gaining traction in precision agriculture, reducing chemical runoff.

In academia, CAS 1260864-21-8 is frequently cited in studies on heterocyclic scaffold design. Its crystalline structure and hydrogen-bonding motifs are subjects of X-ray diffraction analyses, contributing to crystal engineering advancements. The compound’s thermal stability (decomposition point >200°C) further supports its use in high-temperature applications.

Market analysts project growth in demand for 5-Methoxypicolinohydrazide, driven by its integration into next-generation therapeutics and smart materials. Patent filings highlight its utility in photodynamic therapy and conductive polymers, reflecting cross-industry relevance. For suppliers, emphasizing batch-to-batch consistency and regulatory documentation is critical to meeting client expectations.

To address common queries from researchers: "What solvents dissolve 5-Methoxypicolinohydrazide?" – Polar aprotic solvents like DMSO and DMF are optimal. "How to store CAS 1260864-21-8?" – Anhydrous conditions at 2–8°C ensure long-term stability. These practical insights enhance the compound’s usability in diverse experimental setups.

Future directions include exploring computational modeling to predict new derivatives and scale-up protocols for industrial adoption. Collaborative efforts between chemists and biologists will likely unlock further applications in bioconjugation and diagnostic probes, solidifying 5-Methoxypicolinohydrazide as a cornerstone in modern chemical innovation.